(-)-Sophoridine: A Comprehensive Technical Guide to its Natural Sources and Extraction
(-)-Sophoridine: A Comprehensive Technical Guide to its Natural Sources and Extraction
For Researchers, Scientists, and Drug Development Professionals
Introduction
(-)-Sophoridine, a tetracyclic quinolizidine alkaloid, has garnered significant attention within the scientific community for its diverse pharmacological activities, including anti-tumor, anti-inflammatory, and antiviral properties.[1][2][3][4] This technical guide provides an in-depth overview of the natural sources of (-)-sophoridine and the methodologies for its extraction and purification, tailored for researchers and professionals in drug development.
Natural Sources of (-)-Sophoridine
(-)-Sophoridine is primarily isolated from various species of the Sophora genus (Fabaceae family), as well as other plants like Euchresta japonica and Oxytropis ochrocephala.[1][2][5] The concentration of (-)-sophoridine can vary significantly depending on the plant species, the specific part of the plant, and even the growth stage.
Key Plant Sources:
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Sophora alopecuroides : This plant is a prominent source of (-)-sophoridine, with the seeds containing a particularly high concentration of the alkaloid.[6]
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Sophora flavescens : The roots of this plant are a well-documented source of various alkaloids, including (-)-sophoridine.[1][2]
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Euchresta japonica (also known as Euchresta horsfieldii): This species is another recognized natural source of (-)-sophoridine.[2]
-
Sophora viciifolia : This species has also been identified as containing (-)-sophoridine.[1]
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Oxytropis ochrocephala : Sophoridine is a major alkaloid component found in this plant.[1][7]
The geographical distribution of these plants is widespread, with many species native to Asia.
Quantitative Analysis of (-)-Sophoridine in Natural Sources
The content of (-)-sophoridine varies between different plant parts. Quantitative analyses have provided valuable data for optimizing harvesting and extraction processes.
| Plant Species | Plant Part | (-)-Sophoridine Content (mg/g) | Reference |
| Sophora alopecuroides | Seed Cotyledon | 5.16 | [1] |
| Sophora alopecuroides | Seed Coat | 2.25 | [1] |
| Sophora flavescens | Root Phloem | 1.88 | |
| Sophora flavescens | Root Periderm | 1.04 | |
| Sophora flavescens | Root Xylem | 0.56 | |
| Sophora flavescens | Root | 0.031 | [8] |
| Sophora flavescens | Root | >2 (from 1 kg of dried root) | [2][5] |
Extraction and Purification of (-)-Sophoridine
The extraction of (-)-sophoridine from its natural sources typically involves a multi-step process, including initial solvent extraction, purification to remove impurities, and chromatographic separation to isolate the pure compound.
Experimental Protocol: Extraction and Purification from Sophora alopecuroides Seeds
This protocol details a robust method for the isolation of high-purity (-)-sophoridine from the seeds of Sophora alopecuroides.[6]
1. Preparation of Plant Material:
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Air-dry the seeds of Sophora alopecuroides.
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Grind the dried seeds into a coarse powder.
2. Extraction of Total Alkaloids:
-
Solvent: Acidic water (pH 1.5).
-
Solid-to-Liquid Ratio: 1:30 (g/mL).
-
Extraction Time: 5 hours.
-
Procedure:
-
Macerate the powdered seeds in the acidic water.
-
Stir the mixture continuously for the duration of the extraction.
-
After 5 hours, filter the mixture to separate the extract from the solid plant material.
-
Collect the acidic aqueous extract containing the total alkaloids.
-
3. Purification of Total Alkaloids using Macroporous Resin:
-
Resin Type: SP850 macroporous resin.
-
Procedure:
-
Pass the acidic extract through a column packed with SP850 resin. The alkaloids will be adsorbed onto the resin.
-
Wash the column with deionized water to remove unbound impurities.
-
Elute the adsorbed total alkaloids from the resin using 60% ethanol. The appropriate elution volume is 6 bed volumes.
-
Collect the ethanol eluate.
-
4. Liquid-Liquid Extraction:
-
Procedure:
-
Concentrate the ethanol eluate under reduced pressure to remove the ethanol.
-
Adjust the pH of the resulting aqueous solution to alkaline with a suitable base (e.g., NaOH).
-
Extract the total alkaloids from the alkaline solution using chloroform.
-
Combine the chloroform fractions and evaporate the solvent under reduced pressure to obtain the crude total alkaloids. The purity at this stage can reach approximately 83.5%.[6]
-
5. Isolation of (-)-Sophoridine by Silica Gel Column Chromatography:
-
Stationary Phase: Silica gel.
-
Mobile Phase: n-hexane : ethanol : ammonia (8:2:0.1 v/v/v).
-
Procedure:
-
Dissolve the crude total alkaloids in a minimum amount of the mobile phase.
-
Load the sample onto a silica gel column equilibrated with the mobile phase.
-
Elute the column with the mobile phase, collecting fractions.
-
Monitor the fractions by a suitable analytical method (e.g., TLC or HPLC) to identify those containing (-)-sophoridine.
-
Combine the fractions rich in (-)-sophoridine.
-
6. Crystallization and Recrystallization:
-
Procedure:
-
Evaporate the solvent from the combined sophoridine-rich fractions.
-
Crystallize the residue from a suitable solvent.
-
Recrystallize the obtained crystals to achieve high purity.
-
7. Final Purity:
-
The purity of the final crystallized (-)-sophoridine can reach up to 96.8% as determined by HPLC analysis.[6]
Signaling Pathways Modulated by (-)-Sophoridine
(-)-Sophoridine exerts its pharmacological effects by modulating a variety of intracellular signaling pathways, primarily implicated in cancer and inflammation. Understanding these pathways is crucial for elucidating its mechanism of action and for the development of targeted therapies.
Key Signaling Pathways:
-
Anti-Cancer Activity:
-
FOXM1, NF-κB, and AP-1 Pathways: Sophoridine has been shown to suppress these pathways, leading to the induction of apoptosis in cancer cells.
-
Mitochondrial Signaling Pathway: It can induce apoptosis through the activation of the mitochondrial pathway.
-
Hippo and p53 Signaling Pathways: Activation of these pathways is another mechanism by which sophoridine inhibits cancer cell proliferation.
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MAPKs (JNK, ERK) Signaling Pathway: Sophoridine can activate MAPKs, leading to the inhibition of tumor growth.[8]
-
Akt/mTOR Signaling Pathway: Regulation of this pathway is involved in its anti-tumor effects.
-
-
Anti-Inflammatory Activity:
-
NF-κB Signaling Pathway: Inhibition of the NF-κB pathway is a key mechanism for its anti-inflammatory effects.
-
TLR4/IRF3 Signaling Pathway: Sophoridine can modulate this pathway to reduce inflammation.
-
Conclusion
(-)-Sophoridine is a promising natural product with significant therapeutic potential. This guide has outlined its primary natural sources and provided a detailed protocol for its extraction and purification from Sophora alopecuroides seeds. The elucidation of the signaling pathways it modulates offers a foundation for further research into its mechanisms of action and the development of novel pharmaceuticals. The presented data and methodologies are intended to serve as a valuable resource for scientists and researchers in the field of natural product chemistry and drug discovery.
References
- 1. dovepress.com [dovepress.com]
- 2. Research progress of sophoridine’s pharmacological activities and its molecular mechanism: an updated review - PMC [pmc.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. Research Progress in the Pharmacological Activities, Toxicities, and Pharmacokinetics of Sophoridine and Its Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Frontiers | Research progress of sophoridine’s pharmacological activities and its molecular mechanism: an updated review [frontiersin.org]
- 6. Isolation and purification of matrine and sophoridine from the seeds of Sophora alopecuroides [journal.buct.edu.cn]
- 7. Alkaloids from Oxytropis ochrocephala and antiproliferative activity of sophoridine derivatives against cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. mdpi.com [mdpi.com]
